
extending the life of Koh-i-Noor rapidograph
replacement points

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1628114 Get Quote

Technical Support Center: Koh-i-Noor
Rapidograph Pens
This guide provides researchers, scientists, and drug development professionals with detailed

protocols and troubleshooting advice to extend the lifespan and ensure the optimal

performance of Koh-i-Noor Rapidograph replacement points. Proper maintenance is critical for

these precision instruments to ensure consistent and reliable line work for technical drawings,

schematics, and detailed notations.

Troubleshooting Guide
This section addresses specific operational failures. Follow the step-by-step instructions to

diagnose and resolve common issues.

Issue: Pen will not write; no ink flow.

Initial Diagnosis: Check the ink level in the cartridge or reservoir. If empty, refill. If the pen

has been unused for two weeks or more, the ink has likely dried in the point.[1] Proceed to

the appropriate cleaning protocol.

Check for Air Bubbles: Gently shake the pen from side-to-side (not up and down) to dislodge

any trapped air bubbles that may be obstructing ink flow.[2]
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Mechanical Start: If the pen is freshly filled, it may take a moment for the capillary system to

prime. Gently tap or scribble on a piece of scrap paper to encourage ink flow.[3]

Deep Cleaning: If the above steps fail, the point is likely clogged with dried ink. This

necessitates a full disassembly and cleaning. Refer to SOP-02: Deep Cleaning Protocol for

Clogged Points.

Issue: Inconsistent ink flow (skipping or "railroading").

Paper Surface Analysis: Ensure you are using a smooth surface, such as high-quality

drawing paper or drafting film.[4][5] Rough or textured surfaces can cause finer nibs to skip.

[5]

Writing Pressure: Avoid applying excessive pressure. Rapidograph pens are designed for a

light touch; too much force can damage the delicate nib and impede ink flow.[6]

Pen Orientation: Hold the pen in a more vertical position relative to the paper. This ensures

smoother strokes and optimal contact for the nib.[3]

Internal Debris: Microscopic paper fibers or partially dried ink particles may be causing a

partial clog. Perform a routine cleaning as described in SOP-01: Routine Maintenance and

Cleaning Protocol.

Issue: Ink leaking from the point or threads.

Proper Assembly: Ensure all components, especially the point and the barrel, are screwed

together firmly but not overly tightened.

Thread Contamination: Dried ink on the internal threads can disrupt the air-tight seal.[7]

Disassemble the pen and thoroughly clean the threads of the point and barrel section with a

cotton swab dipped in pen cleaner.

Seal Integrity: The double-seal cap is designed to be air-tight to prevent the nib from drying

out.[5] Ensure the cap is clean and seals properly when the pen is not in use.

Frequently Asked Questions (FAQs)
Q1: How often should I clean my Rapidograph pen?
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For optimal performance, clean your pen between ink color changes or before any period

of storage longer than two weeks.[1] If used daily with the same ink, a routine cleaning

every few refills is recommended.

Q2: What cleaning solution should I use?

The manufacturer-recommended Koh-i-Noor Rapido-Eze Pen Cleaner is highly effective.

[8] For heavily clogged pens, 91% isopropyl alcohol can be used for soaking metal parts,

but avoid prolonged contact with plastic components.[7] A solution of household ammonia

and dish soap in warm water can also be effective.[8][9] Crucially, never use nail polish

remover, as it will damage the pen's plastic components.[7]

Q3: Can I disassemble the point (nib) to clean the internal wire?

It is possible but should be considered a last-resort procedure for severely clogged pens,

as the internal wire is extremely delicate and easily bent or broken.[9][10] If you do

disassemble the point, handle the wire with extreme care, clean it gently with a lint-free

cloth, and allow it to drop back into the nib by its own weight without forcing it.[9]

Q4: How should I store my Rapidograph pens?

Store pens in a cool, dry place, away from direct sunlight.[6] Storing them horizontally or

slightly upright (cap up) is generally recommended to prevent ink from settling and drying

in the fine point. Always ensure the cap is securely fastened.[6]

Q5: What is the best way to start a new replacement point?

After filling the ink reservoir and assembling the pen, give it a few gentle side-to-side

shakes.[2] Then, on a scrap piece of smooth paper, make a series of small dots and lines

to help draw the ink down through the point's capillary system.[3]

Data Presentation
Table 1: Koh-i-Noor Rapidograph Point Sizes and Corresponding Line Widths

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://bioprostor.rs/Noor-Rapidograph-Replacement-Nib-0-18mm-Technical-Pen-Point-m-939401
https://www.carpediemmarkers.com/koh-i-noor-pen-singles-2
https://www.draftingsteals.com/catalog-technical-pens--technical-markers----other-markers-technical-pens-kohinoor-rapidograph-techn.html
https://www.carpediemmarkers.com/koh-i-noor-pen-singles-2
https://samflaxatlanta.com/koh-i-noor-rapidograph-refillable-technical-pen-size-00-3-mm/
https://www.draftingsteals.com/catalog-technical-pens--technical-markers----other-markers-technical-pens-kohinoor-rapidograph-techn.html
https://samflaxatlanta.com/koh-i-noor-rapidograph-refillable-technical-pen-size-00-3-mm/
https://www.lepaystchad.com/items/Noor-Rapidograph-Replacement-Point-50mm-Stainless-Steel/828405
https://samflaxatlanta.com/koh-i-noor-rapidograph-refillable-technical-pen-size-00-3-mm/
https://chartpakstore.com/products/rapidograph-pen-and-ink-sets
https://chartpakstore.com/products/rapidograph-pen-and-ink-sets
https://emkmetal.com.tr/products/351940930.shtml
https://www.dickblick.com/items/koh-i-noor-rapidograph-pen-replacement-point-3-080-mm-tip/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Point Size Designation Line Width (mm)

6x0 0.13

4x0 0.18

3x0 (000) 0.25

00 0.30

0 0.35

1 0.50

2 0.60

2.5 0.70

3 0.80

4 1.20

Source:[7][8][10]

Table 2: Cleaning Solution Dilution Ratios

Application Solution
Dilution Ratio
(Cleaner:Water)

Instructions

Routine Maintenance
Rapido-Eze® Pen

Cleaner
1:4

For periodic flushing

and use in ultrasonic

cleaners.[1]

Clogged Points
Rapido-Eze® Pen

Cleaner
Full Strength

Use undiluted for

soaking heavily

clogged components.

[1]

Experimental Protocols
SOP-01: Routine Maintenance and Cleaning Protocol
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Objective: To flush old ink and prevent buildup during regular use.

Materials: Koh-i-Noor Syringe Cleaning Kit, Rapido-Eze Pen Cleaner (or appropriate

alternative), lint-free towels, container with clean lukewarm water.

Methodology:

Disassemble the pen: Unscrew the barrel and remove the ink cartridge/reservoir from the

back of the point section.

Prepare the cleaning solution by diluting one part Rapido-Eze with four parts lukewarm

water.[1]

Screw the point section directly onto the provided rubber bulb syringe.

Submerge only the very tip of the metal nib into the cleaning solution.

Gently squeeze and release the bulb syringe, drawing the solution up into the point and

expelling it. Repeat this flushing action until the expelled fluid runs clear.

Expel any remaining cleaner from the point by squeezing the bulb several times into a lint-

free towel.

Rinse the point thoroughly by repeating the flushing process (steps 4-5) with clean,

lukewarm water.

Dab the flat part of the point section on a lint-free towel and allow all components to dry

completely before reassembly and refilling.

SOP-02: Deep Cleaning Protocol for Clogged Points

Objective: To dissolve and remove dried ink from a completely clogged replacement point.

Materials: Full-strength Rapido-Eze Pen Cleaner or 91% Isopropyl Alcohol, small sealable

container, Q-tips, tweezers, syringe cleaning kit.

Methodology:
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Completely disassemble the pen, including removing the point from the colored clamp

ring.

Place the metal point and other disassembled metal components into a small container.

Do not include the delicate weighted cleansing wire if you have chosen to remove it.[7]

Submerge the parts in full-strength Rapido-Eze cleaner or isopropyl alcohol and seal the

container.[1][7]

Allow the parts to soak for several hours, or overnight for severely hardened ink.[1]

After soaking, use Q-tips to gently scrub the interior and exterior of the components,

paying special attention to the threads.[7] You will likely use many Q-tips; continue until a

fresh swab comes out clean.[7]

Use the syringe cleaning kit (as described in SOP-01, steps 3-5) with full-strength cleaner

to forcefully flush any remaining dissolved ink from within the point.

Once the clog is cleared, rinse all components thoroughly with clean, lukewarm water to

remove all traces of the cleaning solution.

Allow all parts to air dry completely before reassembling the pen.

Visualized Workflow
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Start: Pen Not Writing

Is ink reservoir empty?

Refill ink reservoir.

Yes

Perform Routine Cleaning
(SOP-01)

No

Test pen performance.

Is flow still blocked
or inconsistent?

Still Blocked

Success: Pen operational.

Fixed

Perform Deep Cleaning
(SOP-02)

Test pen performance.

Fixed

Failure: Point may be
damaged. Consider replacement.

Still Blocked

Yes

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for a non-writing Rapidograph pen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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